Cas no 1394291-36-1 (3-Bromo-5-chloro-thioanisole)

• Product Name: 3-Bromo-5-chloro-thioanisole
• CAS No: 1394291-36-1
• MF: C₇H₆BrClS
• MW: 237.544538974762
• MDL: MFCD22488914
• CID: 4764279
• PubChem ID: 54249820
• Update Time: 2026-02-26

3-Bromo-5-chloro-thioanisole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-thioanisole
• (3-bromo-5-chlorophenyl)(methyl)sulfane
• Z1408
• Benzene, 1-bromo-3-chloro-5-(methylthio)-
• 1-BROMO-3-CHLORO-5-(METHYLSULFANYL)BENZENE
• MFCD22488914
• AKOS024107193
• DTXSID401270078
• CS-0194828
• 1394291-36-1
• E92301
• SCHEMBL11257348
• BS-44751
• 1-bromo-3-chloro-5-methylsulfanylbenzene

• MDL： MFCD22488914
• Inchi： 1S/C7H6BrClS/c1-10-7-3-5(8)2-6(9)4-7/h2-4H,1H3
• InChI Key： CCMUSMZCVAPTEC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)SC)Cl

Computed Properties

• Exact Mass: 235.90621g/mol
• Monoisotopic Mass: 235.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3